6-Chloro-4-methoxypyridine-3-carbonitrile
Overview
Description
6-Chloro-4-methoxypyridine-3-carbonitrile is a chemical compound with the molecular formula C7H5ClN2O . It has a molecular weight of 168.58 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 6-Chloro-4-methoxypyridine-3-carbonitrile is1S/C7H5ClN2O/c1-11-6-2-7 (8)10-4-5 (6)3-9/h2,4H,1H3
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
6-Chloro-4-methoxypyridine-3-carbonitrile has a melting point range of 124 - 125°C . It should be stored under inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : A novel protocol involving Vilsmeier–Haack chlorination was used to synthesize a compound structurally related to 6-Chloro-4-methoxypyridine-3-carbonitrile, highlighting innovative synthesis methods in this chemical domain (Jukić et al., 2010).
- X-ray and Spectroscopic Analysis : Structural features of related compounds were analyzed using X-ray, IR, NMR, and electronic spectroscopy. This demonstrates the application of these techniques in understanding the structural aspects of such chemicals (Marijana Jukić et al., 2010).
Applications in Cancer Research
- Cytotoxic Activity : Derivatives of methoxypyridine-3-carbonitrile, a closely related compound, were synthesized and tested for in vitro cytotoxicity against various cancer cell lines. This suggests potential applications in cancer research and treatment (Al‐Refai et al., 2019).
Corrosion Inhibition
- Mild Steel Corrosion Inhibition : Pyrazolopyridine derivatives, which include a methoxypyridine-3-carbonitrile structure, were investigated as corrosion inhibitors for mild steel in acidic environments. This shows the chemical’s relevance in industrial applications, particularly in protecting metals from corrosion (Dandia et al., 2013).
Antimicrobial Activity
- Bacteriostatic and Tuberculostatic Activity : Certain derivatives of methoxypyridine-3-carbonitrile demonstrated noticeable bacteriostatic or tuberculostatic activity, indicating potential use in developing antimicrobial agents (Miszke et al., 2008).
Chemical Transformations and Reactivity
- Chemical Reactivity Studies : Research on the reactivity of similar compounds under nucleophilic conditions can provide insights into the chemical behavior of 6-Chloro-4-methoxypyridine-3-carbonitrile, which is crucial for its application in synthesis and drug design (Ibrahim & El-Gohary, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as 4-methoxypyridine have been used in the synthesis of potential ligands for neuronal nicotinic acetylcholine receptors .
Mode of Action
It’s worth noting that related compounds have been used in suzuki–miyaura cross-coupling reactions , which involve the formation of carbon-carbon bonds via a palladium-catalyzed process .
Biochemical Pathways
Its potential use in suzuki–miyaura cross-coupling reactions suggests it may play a role in the synthesis of complex organic compounds .
Action Environment
It is known that the compound should be stored under inert gas (nitrogen or argon) at 2-8°c .
properties
IUPAC Name |
6-chloro-4-methoxypyridine-3-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2O/c1-11-6-2-7(8)10-4-5(6)3-9/h2,4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGEATODEGYRNCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC=C1C#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50716568 | |
Record name | 6-Chloro-4-methoxypyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50716568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-4-methoxypyridine-3-carbonitrile | |
CAS RN |
1187190-69-7 | |
Record name | 6-Chloro-4-methoxypyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50716568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chloro-4-methoxypyridine-3-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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